Cas no 2228778-37-6 (3-(3-amino-1-fluoropropyl)-N,N-dimethylpyridin-2-amine)

• Product Name: 3-(3-amino-1-fluoropropyl)-N,N-dimethylpyridin-2-amine
• CAS No: 2228778-37-6
• MF: C₁₀H₁₆FN₃
• MW: 197.25254535675
• CID: 6553319
• PubChem ID: 165764910
• Update Time: 2025-07-22

3-(3-amino-1-fluoropropyl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1-fluoropropyl)-N,N-dimethylpyridin-2-amine
• EN300-1742475
• 2228778-37-6

• Inchi： 1S/C10H16FN3/c1-14(2)10-8(4-3-7-13-10)9(11)5-6-12/h3-4,7,9H,5-6,12H2,1-2H3
• InChI Key： OYJSHZAUYIKLCX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1N(C)C)CCN

Computed Properties

• Exact Mass: 197.13282569g/mol
• Monoisotopic Mass: 197.13282569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.2Ų

Additional information on 3-(3-amino-1-fluoropropyl)-N,N-dimethylpyridin-2-amine

Introduction to 3-(3-amino-1-fluoropropyl)-N,N-dimethylpyridin-2-amine (CAS No. 2228778-37-6)

3-(3-amino-1-fluoropropyl)-N,N-dimethylpyridin-2-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2228778-37-6, belongs to a class of pyridine derivatives that are widely explored for their pharmacological properties. The presence of both amino and fluorine substituents in its molecular structure imparts distinct chemical and biological characteristics, making it a promising candidate for further research and development.

The molecular structure of 3-(3-amino-1-fluoropropyl)-N,N-dimethylpyridin-2-amine consists of a pyridine core substituted with a dimethylamino group at the 2-position and a 3-amino-1-fluoropropyl side chain. This arrangement creates a molecule with potential interactions at multiple biological targets, which is a key consideration in drug design. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, while the amino groups provide opportunities for hydrogen bonding and further functionalization.

In recent years, there has been growing interest in pyridine-based compounds due to their diverse biological activities. Studies have shown that pyridine derivatives can exhibit properties such as kinase inhibition, receptor binding, and anti-inflammatory effects. The specific combination of substituents in 3-(3-amino-1-fluoropropyl)-N,N-dimethylpyridin-2-amine suggests potential applications in the development of novel therapeutic agents. For instance, the fluoropropyl group may facilitate interactions with specific protein targets, while the amino groups could be modified to enhance drug-like properties such as solubility and bioavailability.

Current research in this area is focused on understanding the mechanisms of action of such compounds and identifying new therapeutic opportunities. Preclinical studies have begun to explore the pharmacokinetic and pharmacodynamic profiles of 3-(3-amino-1-fluoropropyl)-N,N-dimethylpyridin-2-amine, providing insights into its potential as a lead compound for drug development. These studies often involve high-throughput screening (HTS) techniques to identify compounds that exhibit desirable biological activity against various disease targets.

The synthesis of 3-(3-amino-1-fluoropropyl)-N,N-dimethylpyridin-2-amine presents unique challenges due to the complexity of its molecular structure. Advanced synthetic methodologies are employed to ensure high yield and purity, which are critical for subsequent biological evaluation. Techniques such as multi-step organic synthesis, including cross-coupling reactions and nucleophilic substitutions, are commonly used to construct the desired framework. Additionally, purification methods like column chromatography and recrystallization are essential to obtain the compound in a form suitable for further investigation.

One of the most compelling aspects of 3-(3-amino-1-fluoropropyl)-N,N-dimethylpyridin-2-amine is its potential as a scaffold for structure-based drug design. By modifying specific regions of the molecule, researchers can fine-tune its biological activity to target particular diseases or conditions. For example, computational modeling techniques can be used to predict how different substituents will affect the compound's interactions with biological targets, allowing for rational design of analogs with enhanced potency or selectivity.

The role of fluorine in pharmaceuticals cannot be overstated. Its incorporation into drug molecules can significantly improve pharmacokinetic properties by increasing lipophilicity and metabolic stability. In 3-(3-amino-1-fluoropropyl)-N,N-dimethylpyridin-2-amine, the fluorine atom is strategically positioned to interact with biological targets in a way that maximizes therapeutic efficacy while minimizing side effects. This underscores the importance of fluorine-containing compounds in modern drug discovery.

As research progresses, collaborations between chemists, biologists, and pharmacologists will be crucial in unlocking the full potential of 3-(3-amino-1-fluoropropyl)-N,N-dimethylpyridin-2-amine. By combining experimental data with computational insights, scientists can accelerate the discovery process and bring new treatments to patients more quickly. The compound's unique structural features make it a valuable tool for studying fundamental biological processes and developing innovative therapeutic strategies.

The future directions for research on 3-(3-amino-1-fluoropropyl)-N,N-dimethylpyridin-2-amine include exploring its interactions with various enzymes and receptors, as well as investigating its potential in treating specific diseases. Preclinical trials will be essential to evaluate its safety and efficacy before moving into human clinical studies. These trials will provide critical data on dosing regimens, side effects, and overall therapeutic benefit.

In conclusion,3-(3-amino-1-fluoropropyl)-N,N-dimethylpyridin-2-amine (CAS No. 2228778-37-6) represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of drug design principles continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.